Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate

• IUPAC Name: ethyl 3-amino-4-cyano-5-methylsulfanylthiophene-2-carboxylate
• InChI: InChI=1S/C9H10N2O2S2/c1-3-13-8(12)7-6(11)5(4-10)9(14-2)15-7/h3,11H2,1-2H3
• InChI Key: BMYKQPLSSCCDQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)SC)C#N)N
• Molecular Formula: C9H10N2O2S2
• DSSTOX Substance ID: DTXSID90332988
• Molecular Weight: 242.3 g/mol
• CAS No.: 116170-90-2

Description

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate is a heterocyclic compound with the molecular formula C9H10N2O2S2 It is a thiophene derivative, characterized by the presence of an amino group, a cyano group, and a methylthio group attached to the thiophene ring

Mechanism of Action

Target of Action

This compound is a synthetic thiophene derivative , and thiophene derivatives have been studied for their potential antimicrobial activities . .

Mode of Action

As a synthetic thiophene derivative, it may share some common mechanisms with other thiophene compounds, such as interacting with bacterial cell walls or inhibiting key enzymes in microbial metabolic pathways

Biochemical Pathways

Thiophene derivatives have been reported to exhibit antimicrobial activity , suggesting that they may interfere with essential biochemical pathways in microbes.

Result of Action

Given that thiophene derivatives have been reported to have antimicrobial activity , this compound may exert similar effects, potentially leading to the inhibition of microbial growth or viability.

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate can be synthesized through a multi-step process. One common method involves the reaction of ethyl cyanoacetate with methylthioglycolate in the presence of a base, followed by cyclization and subsequent functional group modifications. The reaction conditions typically involve heating and the use of solvents such as acetonitrile .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same basic steps but may include additional purification and quality control measures to ensure the consistency and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert the cyano group to an amine or other functional groups.

Substitution: The amino and cyano groups can participate in substitution reactions to form new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce primary amines. Substitution reactions can lead to a wide range of derivatives with different functional groups .

Scientific Research Applications

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials with specific electronic and optical properties.

Comparison with Similar Compounds

Similar Compounds

Ethyl 5-amino-4-cyano-3-(2-ethoxycarbonylmethyl)thiophene-2-carboxylate: Similar in structure but with an additional ethoxycarbonylmethyl group.

Ethyl 4-cyano-5-(methylthio)thiophene-2-carboxylate: Lacks the amino group present in ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate.

Uniqueness

This compound is unique due to the combination of functional groups attached to the thiophene ring. This unique structure allows for a wide range of chemical modifications and applications, making it a versatile compound in scientific research .

Synthesis routes and methods I

Procedure details

A mixture of [bis(methylsulfanyl)methylene]malononitrile (40 g, 230 mmol), ethylthioglycolate (29 g, 230 mmol) and TEA (24 mL, 173 mmol) in MeOH (600 mL) was allowed to stir at reflux for 2 h. The reaction mixture was allowed to cool overnight and the precipitate was filtered off, washed with cold MeOH (3×50 mL) to give ethyl 3-amino-4-cyano-5-(methylsulfanyl)thiophene-2-carboxylate (52.4 g, 99%). LCMS: (FA) ES+ 275.

Synthesis routes and methods II

Procedure details

Stir a slurry of bis(methylthio)methylenepropanedinitrile, prepared in preparation 34, (69.29 g, 407 mmol) in ethanol (1.1 L) under nitrogen at rt then add ethyl thioglycolate (44.9 mL, 407 mmol) followed by triethylamine (56.7 mL, 407 mmol). Heat the resulting mixture at 65° C. for 30 min. Cool slowly to 35° C. over 45 min, then cool to 3° C. over 20 min and maintain at that temperature for 20 min. Collect precipitate by filtration, wash with cold ethanol and ether to afford the title compound: 1H NMR (CDCl3) δ 5.77 (bs, 2H), 4.28 (q, J=7.1, 2H), 2.64 (s, 3H), 1.33 (t, J=7.1, 3H); TLC (25% hexanes/ethyl acetate) Rf=0.25).